Cas no 392300-87-7 (4-benzyl-N-(5-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-1,3,4-thiadiazol-2-yl)benzamide)

• Product Name: 4-benzyl-N-(5-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-1,3,4-thiadiazol-2-yl)benzamide
• CAS No: 392300-87-7
• MF: C₂₆H₂₂N₄O₂S₂
• MW: 486.608482837677
• CID: 6415924
• PubChem ID: 4140891
• Update Time: 2025-06-08

4-benzyl-N-(5-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-1,3,4-thiadiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-benzyl-N-(5-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-1,3,4-thiadiazol-2-yl)benzamide
• AKOS024577263
• 4-benzyl-N-(5-{[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]sulfanyl}-1,3,4-thiadiazol-2-yl)benzamide
• Oprea1_203787
• 392300-87-7
• 4-benzyl-N-[5-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]benzamide
• F0417-1669
• 4-benzyl-N-(5-((2-(indolin-1-yl)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide
• Benzamide, N-[5-[[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]thio]-1,3,4-thiadiazol-2-yl]-4-(phenylmethyl)-

• Inchi： 1S/C26H22N4O2S2/c31-23(30-15-14-20-8-4-5-9-22(20)30)17-33-26-29-28-25(34-26)27-24(32)21-12-10-19(11-13-21)16-18-6-2-1-3-7-18/h1-13H,14-17H2,(H,27,28,32)
• InChI Key： BDNDDZJOLITYTJ-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(SCC(N2C3=C(C=CC=C3)CC2)=O)S1)(=O)C1=CC=C(CC2=CC=CC=C2)C=C1

Computed Properties

• Exact Mass: 486.11841830g/mol
• Monoisotopic Mass: 486.11841830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 696
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 129Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• pka: 7.79±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 4-benzyl-N-(5-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-1,3,4-thiadiazol-2-yl)benzamide

Comprehensive Analysis of 4-benzyl-N-(5-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-1,3,4-thiadiazol-2-yl)benzamide (CAS No. 392300-87-7)

The compound 4-benzyl-N-(5-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-1,3,4-thiadiazol-2-yl)benzamide (CAS No. 392300-87-7) is a sophisticated organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its intricate structure, featuring a 1,3,4-thiadiazole core linked to a benzamide moiety and an indole derivative, positions it as a promising candidate for drug discovery. Researchers are particularly interested in its potential applications in modulating enzyme activity and receptor interactions, which are critical in treating various metabolic and neurological disorders.

In recent years, the demand for novel compounds like 4-benzyl-N-(5-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-1,3,4-thiadiazol-2-yl)benzamide has surged due to the growing focus on precision medicine. Users frequently search for terms such as "thiadiazole derivatives in drug design" and "indole-based therapeutic agents," reflecting the compound's relevance in cutting-edge research. Its unique combination of sulfur-containing heterocycles and aromatic systems makes it a versatile scaffold for developing inhibitors targeting specific biological pathways.

The synthesis of CAS No. 392300-87-7 involves multi-step organic reactions, including the formation of the 1,3,4-thiadiazole ring and subsequent functionalization with the benzyl and indole groups. This process highlights the compound's synthetic complexity, which is often a topic of interest among chemists searching for "advanced organic synthesis techniques." The presence of both amide and sulfanyl linkages in its structure further enhances its stability and bioavailability, key factors in pharmacokinetic optimization.

From a therapeutic perspective, 4-benzyl-N-(5-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-1,3,4-thiadiazol-2-yl)benzamide has shown preliminary activity in in vitro studies against targets associated with inflammation and oxidative stress. These findings align with the rising popularity of searches like "anti-inflammatory small molecules" and "ROS-scavenging compounds," underscoring its potential in addressing age-related and chronic diseases. Its lipophilic nature, attributed to the benzyl and indole components, also suggests favorable membrane permeability, a desirable trait for central nervous system (CNS) therapeutics.

Beyond its biomedical applications, CAS No. 392300-87-7 is a subject of interest in computational chemistry. Researchers leveraging molecular docking and QSAR modeling often explore its interactions with proteins like kinases and GPCRs. Queries such as "computational drug discovery tools" and "structure-activity relationship of thiadiazoles" frequently appear in academic databases, reflecting the compound's utility in in silico studies. The integration of AI-driven drug design platforms has further accelerated investigations into its analogs, making it a hotspot for innovation.

In conclusion, 4-benzyl-N-(5-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-1,3,4-thiadiazol-2-yl)benzamide represents a compelling case study at the intersection of synthetic chemistry and pharmacology. Its structural complexity, coupled with emerging applications in targeted therapy and computational biology, ensures its continued relevance in scientific discourse. As the pharmaceutical industry evolves toward personalized solutions, compounds like this will likely play a pivotal role in addressing unmet medical needs.